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Compound of Interest

Compound Name: 4-O-Methyldebenzoylpaeoniflorin

Cat. No.: B15593160

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide summarizes the currently available scientific research on 4-O-
Methyldebenzoylpaeoniflorin. It is intended for informational purposes for a scientific
audience and is not a substitute for professional medical advice. The body of research on this
specific compound is limited; much of the related literature focuses on its parent compound,
paeoniflorin.

Introduction

4-0O-Methyldebenzoylpaeoniflorin, also referred to in some literature as 4-O-
methylbenzoylpaeoniflorin (MBPF), is a monoterpenoid glycoside derived from the root of
Paeonia lactiflora (white peony). It is structurally related to paeoniflorin, a well-studied
component of traditional Chinese medicine with a wide range of pharmacological activities,
including neuroprotective, anti-inflammatory, and immunomodulatory effects.[1][2][3][4][5] This
guide provides a comprehensive review of the existing research on 4-O-
Methyldebenzoylpaeoniflorin, with a focus on its anti-inflammatory properties and the
associated mechanisms of action.

Anti-inflammatory Effects

The primary area of research for 4-O-Methyldebenzoylpaeoniflorin has been its anti-
inflammatory activity. In vitro studies have demonstrated its potential to modulate key
inflammatory pathways.
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Quantitative Data on Anti-inflammatory Activity

A key study investigated the effects of 4-O-methylbenzoylpaeoniflorin (MBPF) on

lipopolysaccharide (LPS)-induced inflammation in RAW 264.7 macrophage cells. The following

table summarizes the quantitative findings from this research.

Treatment
Biomarker Concentration of Result Reference
MBPF (uM)
Dose-dependent
Nitric Oxide (NO) inhibition of LPS-
) 11, 33, 100 ) [6]
Production induced NO
production.
Significant, dose-
Interleukin-6 (IL-6) dependent reduction
11, 33, 100 [1]

Production

in LPS-induced IL-6

levels.

Tumor Necrosis
Factor-alpha (TNF-a) 11, 33, 100
Production

Dose-dependent
decrease in LPS-
induced TNF-a

production.

[1]

Inducible Nitric Oxide
Synthase (iNOS) 11, 33, 100

MRNA expression

Dose-dependent
downregulation of
LPS-induced iNOS
MRNA.

[6]

Inducible Nitric Oxide
Synthase (iNOS) 11, 33, 100

protein expression

Dose-dependent
inhibition of LPS-
induced iNOS protein

expression.

[6]

Mechanism of Action: Signaling Pathways

Research indicates that 4-O-Methyldebenzoylpaeoniflorin exerts its anti-inflammatory effects

by modulating several key signaling pathways.
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The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial regulator of inflammation.

4-O-methylbenzoylpaeoniflorin has been shown to inhibit the phosphorylation of key proteins in
this pathway in LPS-stimulated RAW 264.7 cells.

Cytoplasm

‘ W
4
4-O-Methyldebenzoylpaeoniflorin
(MBPF)
Extracellular Cell Membrane
S A MAPKKK |

0

ERK
JNK

Nudleus
v

Gene Expression
(iNOS, IL-6, TNF-a)

Wk

Pro-inflammatory T

7Iv

38 MAPK

;

Cytoplasm

inhibits
CRORVEEELEOVERITIGN  phosphorylation Downstream Effects
(MBPF)
Extracellular Cell Membrane A ~| Inflammatory
> “| Response
phosphorylates
>| TLR4 >

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Extracellular Cell Membrane

@ [
4-0-Methyldebenzoylpaeonifiorin EEEITiVIiliTel I
(MBPF)

Cytoplasm

Nucleus

translocates | [N Pro-inflammatory
gl (active) Gene Expression

releases

IKK Complex

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exp!oratpry

Check Availability & Pricing

Cell Preparation

Start: Culture RAW 264.7 cells

Seed cells in plates

Allow cells to adhere overnight

Treatment

Pre-treat with MBPF

Stimulate with LPS

Analysis

Supernatant Analysis Cell Lysate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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